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Compound of Interest

Compound Name: 1,2-Cycloundecanedione dioxime
Cat. No.: B13815665
Get Quote
\ J

CAS No: 18310-16-2 | Formula:

[1]
Executive Summary

This technical guide provides a comprehensive safety and operational profile for 1,2-
Cycloundecanedione dioxime, a specialized vicinal dioxime reagent. Unlike common
analogues like Dimethylglyoxime (DMG) or Nioxime (1,2-Cyclohexanedione dioxime), this 11-
carbon macrocyclic derivative offers distinct lipophilic properties, making it valuable for the
extraction and spectrophotometric determination of transition metals (specifically Nickel and
Palladium) in non-aqueous phases.

Notice of Data Extrapolation: While specific toxicological data for the 11-membered ring variant
is limited, this guide synthesizes physicochemical data from CAS 18310-16-2 with validated
hazard profiles of homologous vic-dioximes to ensure a conservative, high-safety standard for
research handling.

Part 1: Chemical Identity & Physicochemical Profile[2]
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The 11-carbon backbone imparts significant hydrophobicity compared to smaller ring
analogues. This structural feature dictates its solubility profile and utility in solvent extraction

workflows.
Property Specification Scientific Context
Unique identifier for the C11-
CAS Number 18310-16-2 o
vic-dioxime [1].[1]
Higher MW than Nioxime
Molecular Weight 212.29 g/mol (142.16 g/mol ) increases Van
der Waals forces.
] ) ) Typical of oxime derivatives;
White to off-white crystalline o
Appearance color changes indicate
powder o
oxidation.
High thermal stability, but
Boiling Point ~335°C (Predicted) oximes decompose before
boiling at atm pressure.
] Combustible solid; requires
Flash Point ~156°C ] o
pre-heating to ignite.
The
Low in
Solubility chain dominates the polar
; Soluble in EtOH, MeOH, oxime headgroups, reducing
water solubility.
Slightly acidic; deprotonation is
pKa ~10.5 (Oxime protons) required for metal chelation (

).

Part 2: Hazard Identification & Toxicology (GHS
Standards)

Based on functional group homology with 1,2-Cyclohexanedione dioxime (Nioxime) and
general oxime toxicology.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemsrc.com/en/cas/18310-16-2_1633990.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13815665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2.1 GHS Classification
¢ Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.[2]
o Precautionary Statements:
o P261: Avoid breathing dust/fume.[3][4][5]
o P280: Wear protective gloves/eye protection (Nitrile rubber recommended).

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3]
Remove contact lenses.[3]

2.2 Critical Toxicological Mechanisms

e Metabolic Hydrolysis: In vivo, oximes can hydrolyze to the corresponding ketone (1,2-
Cycloundecanedione) and hydroxylamine. Hydroxylamine is a known mutagen and
hematotoxin (methemoglobinemia inducer).

e Thermal Decomposition: Heating above 180°C may release nitrogen oxides (

) and trace hydrogen cyanide (

) due to the Beckmann rearrangement potential of cyclic oximes [2].

Part 3: Scientific Application & Mechanism
3.1 The Chelation Mechanism

1,2-Cycloundecanedione dioxime functions as a bidentate ligand. In the presence of

in a buffered alkaline solution (pH 8-10), two ligand molecules deprotonate and coordinate with
the metal ion to form a square-planar complex.
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o Key Advantage: The bulky 11-membered rings create a hydrophobic shell around the central
metal, significantly enhancing the complex's extractability into organic solvents (e.g.,
chloroform or toluene) compared to water-soluble complexes formed by smaller ligands.

3.2 Visualization: Chelation Pathway
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Figure 1: Reaction pathway for the formation of the lipophilic Nickel-Dioxime complex.

Part 4: Operational Protocols
4.1 Reagent Preparation (Solubilization)

Due to the hydrophobicity of the cycloundecane ring, aqueous preparation is ineffective.
» Solvent: Use absolute Ethanol (EtOH) or Methanol (MeOH).
o Concentration: Prepare a 1% (w/v) solution.

o Weigh: 100 mg of 1,2-Cycloundecanedione dioxime.

o Dissolve: Add to 10 mL EtOH. Sonicate for 5 minutes if dissolution is slow.

o Stability: Fresh preparation is recommended. If stored, keep at 4°C in amber glass to
prevent photo-isomerization (anti- to syn- conversion reduces chelating efficiency).
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4.2 Analytical Workflow: Nickel Determination

This protocol validates the reagent's utility in gravimetric or spectrophotometric analysis.

Sample Prep: Adjust sample solution containing
to pH 4-5 initially.
Buffering: Add

/
buffer to raise pH to 8.0-9.0.

Reagent Addition: Add the 1% ethanolic reagent solution in slight excess (approx. 2 mL per
mg of Ni expected).

Incubation: Heat in a water bath at 60°C for 15 minutes.

o Why? Promotes coagulation of the precipitate and ensures thermodynamic equilibrium of
the complex.

Observation: A scarlet/red precipitate indicates positive identification.

Extraction (Optional): For trace analysis, extract with 10 mL Chloroform. The red color
transfers to the organic layer.

Part 5: Emergency Response & Waste Management
5.1 Handling Flowchart
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Start: Handling Reagent
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Figure 2: Decision tree for safe handling and emergency response.

5.2 Waste Disposal

» Classification: Nitrogen-containing organic hazardous waste.

e Incompatibility: Do not mix with strong oxidizing agents (e.g., nitric acid, permanganates) as
this may trigger rapid exothermic decomposition.

e Method: Incineration in a chemical combustor equipped with a scrubber for

gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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